Cas no 1804406-42-5 (Ethyl 2-cyano-6-iodo-4-mercaptobenzoate)

• Product Name: Ethyl 2-cyano-6-iodo-4-mercaptobenzoate
• CAS No: 1804406-42-5
• MF: C₁₀H₈INO₂S
• MW: 333.145493507385
• CID: 4956160
• Update Time: 2025-06-15

Ethyl 2-cyano-6-iodo-4-mercaptobenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-cyano-6-iodo-4-mercaptobenzoate

• Inchi： 1S/C10H8INO2S/c1-2-14-10(13)9-6(5-12)3-7(15)4-8(9)11/h3-4,15H,2H2,1H3
• InChI Key： RZTVZVJPGQCKKU-UHFFFAOYSA-N
• SMILES： IC1=CC(=CC(C#N)=C1C(=O)OCC)S

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 288
• XLogP3: 2.7
• Topological Polar Surface Area: 51.1

Additional information on Ethyl 2-cyano-6-iodo-4-mercaptobenzoate

Comprehensive Overview of Ethyl 2-cyano-6-iodo-4-mercaptobenzoate (CAS No. 1804406-42-5)

Ethyl 2-cyano-6-iodo-4-mercaptobenzoate (CAS No. 1804406-42-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the benzoate ester family, characterized by the presence of a cyano group, an iodo substituent, and a mercapto group, which contribute to its unique reactivity and potential applications. Researchers are increasingly exploring its utility in drug discovery, catalysis, and material science, making it a subject of interest in modern synthetic chemistry.

The molecular structure of Ethyl 2-cyano-6-iodo-4-mercaptobenzoate offers versatile functional groups that enable diverse chemical transformations. The cyano group (-CN) is known for its role in forming heterocycles, while the iodo substituent (-I) facilitates cross-coupling reactions, such as Suzuki or Sonogashira couplings, which are pivotal in API synthesis. Meanwhile, the mercapto group (-SH) provides opportunities for thiol-ene click chemistry, a trending topic in bioconjugation and polymer science. These attributes align with current industry demands for sustainable and efficient synthetic methodologies.

In the context of green chemistry, Ethyl 2-cyano-6-iodo-4-mercaptobenzoate is being investigated for its potential in eco-friendly catalytic systems. With growing interest in reducing synthetic waste and atom economy, this compound’s multifunctional design supports step-economy strategies. For instance, its iodo group can serve as a leaving group in metal-catalyzed reactions, minimizing byproducts—a hot topic in process chemistry forums and AI-driven retrosynthesis tools like IBM RXN or Chematica.

Another area of exploration is the compound’s role in photoredox catalysis, a cutting-edge field merging organic synthesis with renewable energy principles. The mercapto group’s ability to quench radicals or act as a ligand in photocatalytic cycles has sparked discussions in ACS journals and research gate communities. Such applications resonate with the global push toward solar-driven chemistry and carbon-neutral manufacturing.

From a commercial perspective, CAS No. 1804406-42-5 is often searched alongside terms like high-purity benzoate derivatives, custom synthesis suppliers, and scalable synthetic routes. Suppliers emphasize its stability under inert conditions and compatibility with microwave-assisted synthesis—a technique popularized for accelerating lead compound optimization in drug development. These keywords reflect market needs for time-efficient and cost-effective solutions.

Analytical challenges associated with Ethyl 2-cyano-6-iodo-4-mercaptobenzoate, such as HPLC method development or NMR spectral interpretation, are frequently addressed in StackExchange Chemistry threads. The compound’s UV-active properties (due to the cyano and aromatic moieties) make it suitable for LC-MS analysis, a staple in quality control workflows. Such technical nuances are critical for researchers troubleshooting reaction monitoring or impurity profiling.

In summary, Ethyl 2-cyano-6-iodo-4-mercaptobenzoate (CAS No. 1804406-42-5) exemplifies the convergence of structural complexity and practical utility in modern chemistry. Its relevance to peptide modification, heterocycle construction, and catalyst design ensures sustained academic and industrial interest. As synthetic methodologies evolve, this compound will likely remain a keystone in discussions about molecular diversity and sustainable innovation.